![molecular formula C19H15ClN2O2 B5757725 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide CAS No. 425605-48-7](/img/structure/B5757725.png)
4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide
Overview
Description
4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide is a chemical compound with potential applications in the field of scientific research. This compound is a benzamide derivative and has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-tumor effects. In
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide is not fully understood. However, studies have suggested that the compound may exert its biological effects by inhibiting various signaling pathways, including the NF-κB and MAPK pathways. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells, possibly through the upregulation of p53 and downregulation of Bcl-2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and include anti-inflammatory, anti-cancer, and anti-tumor effects. In addition, the compound has been shown to inhibit the growth of human hepatocellular carcinoma cells and induce cell cycle arrest and apoptosis in human breast cancer cells. The compound has also been shown to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide in lab experiments include its potential as an anti-inflammatory, anti-cancer, and anti-tumor agent. The compound has also been shown to inhibit the growth of human hepatocellular carcinoma cells and induce cell cycle arrest and apoptosis in human breast cancer cells. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide. One direction is to further investigate its potential as an anti-inflammatory, anti-cancer, and anti-tumor agent. Another direction is to study its mechanism of action in more detail, including its effects on various signaling pathways and its potential interactions with other compounds. Additionally, future studies could explore the potential of the compound as a therapeutic agent for various diseases and conditions.
Synthesis Methods
The synthesis method of 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide involves the reaction of 5-chloro-2-pyridinecarboxylic acid with benzylamine to form 5-chloro-2-pyridinylbenzylamine. This intermediate is then reacted with 4-(chlorocarbonyl)phenyl isocyanate to form the final product, this compound. The synthesis method has been reported in the literature and can be carried out using standard laboratory equipment and techniques.
Scientific Research Applications
The scientific research applications of 4-(benzyloxy)-N-(5-chloro-2-pyridinyl)benzamide are diverse and include anti-inflammatory, anti-cancer, and anti-tumor effects. In one study, the compound was found to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages, indicating its potential as an anti-inflammatory agent. In another study, the compound was found to induce cell cycle arrest and apoptosis in human breast cancer cells, suggesting its potential as an anti-cancer agent. The compound has also been shown to inhibit the growth of human hepatocellular carcinoma cells in vitro, indicating its potential as an anti-tumor agent.
Properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-4-phenylmethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O2/c20-16-8-11-18(21-12-16)22-19(23)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTOFRIMRSVDNML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC3=NC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001223475 | |
Record name | N-(5-Chloro-2-pyridinyl)-4-(phenylmethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001223475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
425605-48-7 | |
Record name | N-(5-Chloro-2-pyridinyl)-4-(phenylmethoxy)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=425605-48-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(5-Chloro-2-pyridinyl)-4-(phenylmethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001223475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.